Cas no 652160-96-8 (2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-)

• Product Name: 2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-
• CAS No: 652160-96-8
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 401943
• PubChem ID: 516688
• Update Time: 2025-04-19

2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-[2-(3,4-dimethoxyphenyl)ethyl]-
• 5-[2-(3,4-dimethoxyphenyl)ethyl]pyrimidine-2,4-diamine
• CHEMBL177819
• 5-[2-(3,4-Dimethoxy-phenyl)-ethyl]-pyrimidine-2,4-diamine
• 652160-96-8
• DTXSID60333669
• BDBM50391250
• Ro-12-6099
• Ro-126099

• Inchi： 1S/C14H18N4O2/c1-19-11-6-4-9(7-12(11)20-2)3-5-10-8-17-14(16)18-13(10)15/h4,6-8H,3,5H2,1-2H3,(H4,15,16,17,18)
• InChI Key： LNSYUYYLOWGAGN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCC1=CN=C(N)N=C1N)OC

Computed Properties

• Exact Mass: 274.14314
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.28